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Compound of Interest

Compound Name: Demethylwedelolactone sulfate

Cat. No.: B15592164

CAS Number: 1318240-80-0 Molecular Formula: C1sHsO10S Molecular Weight: 380.28 g/mol

This technical guide provides a comprehensive overview of Demethylwedelolactone sulfate,
a coumestan isolated from the medicinal plant Eclipta prostrata L.[1][2]. Due to the limited
availability of specific experimental data for the sulfated form, this document also extensively
covers the known biological activities, mechanisms of action, and experimental protocols for its
parent compound, demethylwedelolactone, and the closely related wedelolactone. This
information serves as a critical reference point for researchers and drug development
professionals interested in the potential therapeutic applications of Demethylwedelolactone
sulfate.

Chemical and Physical Properties

Demethylwedelolactone sulfate is a sulfated derivative of demethylwedelolactone, a naturally
occurring coumestan. The addition of a sulfate group is known to enhance the water solubility
of the compound, which may influence its pharmacokinetic properties and biological activity[1].
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Property Value Source
CAS Number 1318240-80-0 [11[2]
Molecular Formula C15HsO10S [1][2]
Molecular Weight 380.28 [11[2]
Botanical Source Eclipta prostrata L. [2]
Compound Type Coumarin [1]

Biological Activities and Potential Therapeutic
Applications

While specific biological activity data for Demethylwedelolactone sulfate is not extensively
available in current literature, the activities of its parent compound, demethylwedelolactone,
and the related coumestan, wedelolactone, have been studied. These compounds, also found
in Eclipta prostrata, are known to possess a range of pharmacological properties, including
anti-inflammatory, anti-cancer, and hepatoprotective effects[3][4]. The general biological
activities of coumestans are wide-ranging and include estrogenic, anti-osteoporotic,
neuroprotective, and antioxidant effects[5][6]. The sulfation of flavonoids can modulate their
biological activity[7].

Anti-Cancer Activity

Demethylwedelolactone has demonstrated potential anti-cancer properties. In vitro studies
have shown that it can inhibit the motility and invasiveness of MDA-MB-231 breast cancer
cells[3]. Furthermore, it has been observed to suppress the metastasis and lung colonization of
these tumor cells in nude mice[3].

Anti-Inflammatory Activity

Both demethylwedelolactone and wedelolactone have been reported to attenuate inflammation
induced by cigarette smoke extract by blocking autophagy flux in respiratory epithelial cells[3].

Trypsin Inhibition

Demethylwedelolactone is a known inhibitor of trypsin, a serine protease.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cymitquimica.com/cas/1318240-80-0/
https://www.medchemexpress.com/demethylwedelolactone-sulfate.html
https://cymitquimica.com/cas/1318240-80-0/
https://www.medchemexpress.com/demethylwedelolactone-sulfate.html
https://cymitquimica.com/cas/1318240-80-0/
https://www.medchemexpress.com/demethylwedelolactone-sulfate.html
https://www.medchemexpress.com/demethylwedelolactone-sulfate.html
https://cymitquimica.com/cas/1318240-80-0/
https://www.benchchem.com/product/b15592164?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/sml3082
https://www.caymanchem.com/product/11703/demethylwedelolactone
https://pubmed.ncbi.nlm.nih.gov/33872808/
https://pubmed.ncbi.nlm.nih.gov/24911109/
https://www.mdpi.com/1660-3397/20/7/412
https://www.sigmaaldrich.com/US/en/product/sigma/sml3082
https://www.sigmaaldrich.com/US/en/product/sigma/sml3082
https://www.sigmaaldrich.com/US/en/product/sigma/sml3082
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

Compound Activity ICso0 Source

Demethylwedelolacto . .
Trypsin Inhibition 3.0 pg/ml [4]
ne

Mechanism of Action & Signaling Pathways

Detailed signaling pathway information for Demethylwedelolactone sulfate is not yet
elucidated. However, studies on wedelolactone provide insights into the potential mechanisms.

Wedelolactone has been shown to modulate several key signaling pathways:

o PI3BK/AKT/NRF2 and SLC7A11/GPX4 Signaling Pathways: Wedelolactone is suggested to
alleviate oxidative stress and ferroptosis by activating these pathways.

» NF-kB Signaling Pathway: Wedelolactone can inhibit the abnormal proliferation of human
renal mesangial cells by regulating this pathway.

¢ c-Myc Oncogenic Signaling: This compound has been observed to interrupt c-Myc signaling
in prostate cancer cells.

Below is a diagram illustrating the potential signaling pathway of wedelolactone in mitigating
sepsis-induced liver injury.
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Caption: Potential mechanism of Wedelolactone in mitigating liver injury.

Experimental Protocols

Specific experimental protocols for Demethylwedelolactone sulfate are not available.
However, protocols for the extraction of its parent compound and general methods for sulfation
of flavonoids are described below.

Extraction of Demethylwedelolactone from Eclipta
prostrata

A general workflow for the isolation of coumestans from Eclipta prostrata would typically involve
the following steps:
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Caption: General workflow for isolating Demethylwedelolactone.

Chemical Synthesis of Demethylwedelolactone Sulfate
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A specific protocol for the synthesis of Demethylwedelolactone sulfate is not readily available
in the literature. However, a general method for the sulfation of flavonoids and other phenolic
compounds can be adapted. This often involves the use of a sulfating agent such as sulfur
trioxide pyridine complex or chlorosulfonic acid in an appropriate solvent.

A plausible synthetic route is outlined below:

Demethylwedelolactone
Sulfating Agent
(e.g., SOs-Pyridine)
Anhydrous Solvent
(e.g., Pyridine, DMF)

Reaction Work-up Demethylwedelolactone
& Purification sulfate

Sulfation Reaction
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Caption: A plausible synthetic workflow for Demethylwedelolactone sulfate.

Future Research Directions

The existing literature indicates a significant knowledge gap regarding the specific biological
activities and mechanisms of Demethylwedelolactone sulfate. Future research should focus
on:

e Quantitative Biological Assays: Determining the 1Cso or ECso values of
Demethylwedelolactone sulfate in various cancer cell lines and inflammatory models to
compare its potency with demethylwedelolactone.

o Mechanism of Action Studies: Investigating the specific signaling pathways modulated by
Demethylwedelolactone sulfate.

o Pharmacokinetic and Toxicological Profiling: Evaluating the absorption, distribution,
metabolism, excretion (ADME), and toxicity profile of the sulfated compound.
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o Development of a Standardized Synthesis Protocol: Establishing a reproducible and scalable
method for the synthesis of Demethylwedelolactone sulfate to ensure a consistent supply
for research purposes.

Conclusion

Demethylwedelolactone sulfate is a naturally derived coumestan with potential for
therapeutic applications, inferred from the known activities of its parent compound. The
enhanced solubility due to sulfation may offer advantages in terms of bioavailability. However, a
lack of direct experimental data necessitates further investigation to fully characterize its
pharmacological profile. This guide provides a foundational understanding for researchers to
explore the therapeutic potential of this promising compound.

Disclaimer: The information provided in this technical guide is for research purposes only and is
not intended for medical advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15592164#demethylwedelolactone-sulfate-cas-
number-1318240-80-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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